Cas no 17650-84-9 (Nicotiflorin)

Nicotiflorin Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,3-[[6-O-(6-deoxy-a-L-mannopyranosyl)-b-D-glucopyranosyl]oxy]-5,7-dihydroxy-2-(4-hydroxyphenyl)-
• 4H-1-Benzopyran-4-one,3-[[6-O-(6-deoxy-a-L-mannopyranosyl)-b-D-glucopyranosyl]oxy]-5,7-dihydro...
• 5,7-dihydroxy-2-(4-hydroxyphenyl)-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxymethyl]oxan-2-yl]oxychromen-4-one
• KaeMpferol-3-O-rutinosid, froM CarthaMus tinctorius
• KAEMPFEROL-3-O-RUTINOSIDE
• KAEMPFEROL-3-O-RUTINOSIDE(AS) PrintBack
• Kaempferol-3-Rutinoside
• NICOTIFLORIN
• Kaempferol 3-O-rutinose
• Nicotiflorine
• NICOTIFLOROSIDE
• 3,4′,5,7-Tetrahydroxyflavone 3-rhamnoglucoside
• Kaempferol 3-O-β -rutinoside
• Nicotifiorin
• 3-[[6-O-(6-Deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranosyl]oxy]-5,7-dihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
• Kaempferol 3-rhamnoglucoside
• Kaempferol 3-rutinoside
• [ "Kaempferol 3-rutinoside" ]
• Nicotoflorin
• Kaempfeol-3-O-rutinoside
• Aempferol-3-O-rutinoside
• Kaempferol-3-O-rutinosid
• Nictoflorin (incorr
• Nictoflorin
• Kaempferol-3-O-beta-rutinoside
• Kaempferol 3-O-rutinoside
• 4056D20K3H
• kaempferol 3-O-(6''-O-alpha-L-rhamnopyranosyl)-beta-D-glucopyranoside
• 3-rutinosylkaempferol
• MLS000563045
• MEGxp0_000024
• Kaempferol 3-O-beta-rutinoside
• Kaempferol 3-O-
• A -rutinoside
• Nicotiflorin
• Kaempferol-3-O-α-L-rhamnopyranosyl-(1→6)-β-D-galactopyranoside
• nicotiflorin. kaempferol 3-rutinoside
• (-)-Kaempferol 3-O-(alpha-L-rhamnopyranosyl(1->6)-beta-D-glucopyranoside
• SMR000440564
• Kaempferol 3-robinobioside
• MLS000876823
• 3,4',5,7-Tetrahydroxyflavone 3-rutinoside
• MLSMR
• SMR001215820
• Kaempferol 3-O-(alpha-L-rhamnopyranosyl(1->6)-beta-D-glucopyranoside
• 3-((6-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranosyl)oxy)-5,7-dihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
• +Expand

• MDL： MFCD03427292
• InChIKey： RTATXGUCZHCSNG-QHWHWDPRSA-N
• Inchi： 1S/C27H30O15/c1-9-17(31)20(34)22(36)26(39-9)38-8-15-18(32)21(35)23(37)27(41-15)42-25-19(33)16-13(30)6-12(29)7-14(16)40-24(25)10-2-4-11(28)5-3-10/h2-7,9,15,17-18,20-23,26-32,34-37H,8H2,1H3/t9-,15+,17-,18+,20+,21-,22+,23+,26+,27-/m0/s1
• SMILES： O1[C@]([H])([C@@]([H])([C@]([H])([C@@]([H])([C@@]1([H])C([H])([H])O[C@@]1([H])[C@@]([H])([C@@]([H])([C@]([H])([C@]([H])(C([H])([H])[H])O1)O[H])O[H])O[H])O[H])O[H])O[H])OC1C(C2=C(C([H])=C(C([H])=C2OC=1C1C([H])=C([H])C(=C([H])C=1[H])O[H])O[H])O[H])=O

Computed Properties

• Exact Mass: 594.15847g/mol
• Surface Charge: 0
• XLogP3: -0.9
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 15
• Rotatable Bond Count: 6
• Monoisotopic Mass: 594.15847g/mol
• Monoisotopic Mass: 594.15847g/mol
• Topological Polar Surface Area: 245Ų
• Heavy Atom Count: 42
• Complexity: 985
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 594.5

Experimental Properties

• LogP: -1.39270
• PSA: 249.20000
• Refractive Index: 1.744
• Boiling Point: 941.7℃ at 760mmHg
• Melting Point: 181-186 ºC
• Vapor Pressure: 0.0±0.3 mmHg at 25°C
• Flash Point: 312.8°C
• Color/Form: Yellow powder
• Density: 1.76

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